Cas no 54378-72-2 (BENZENE, 1,2,4-TRIFLUORO-3-(METHYLTHIO)-)

• Product Name: BENZENE, 1,2,4-TRIFLUORO-3-(METHYLTHIO)-
• CAS No: 54378-72-2
• MF: C₇H₅F₃S
• MW: 178.174811124802
• CID: 3365723
• PubChem ID: 59336374
• Update Time: 2025-06-08

BENZENE, 1,2,4-TRIFLUORO-3-(METHYLTHIO)- Chemical and Physical Properties

Names and Identifiers

• BENZENE, 1,2,4-TRIFLUORO-3-(METHYLTHIO)-
• Methyl(2,3,6-trifluorophenyl)sulfane
• 1,2,4-trifluoro-3-methylsulfanylbenzene
• E97060
• 54378-72-2
• MFCD34178660
• SCHEMBL13347594

• Inchi： 1S/C7H5F3S/c1-11-7-5(9)3-2-4(8)6(7)10/h2-3H,1H3
• InChI Key： PHTXDESOSRTVMO-UHFFFAOYSA-N
• SMILES： C1C=C(F)C(F)=C(SC)C=1F

Computed Properties

• Exact Mass: 178.00640582Da
• Monoisotopic Mass: 178.00640582Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 25.3Ų

Additional information on BENZENE, 1,2,4-TRIFLUORO-3-(METHYLTHIO)-

BENZENE, 1,2,4-TRIFLUORO-3-(METHYLTHIO)

BENZENE, 1,2,4-TRIFLUORO-3-(METHYLTHIO) is a highly specialized organic compound with the CAS Registry Number 54378-72-2. This compound is characterized by its unique structure, which includes a benzene ring substituted with three fluorine atoms at positions 1, 2, and 4, and a methylthio group at position 3. The presence of these substituents imparts distinctive chemical and physical properties to the molecule, making it a subject of interest in various fields of research and industrial applications.

The synthesis of BENZENE, 1,2,4-TRIFLUORO-3-(METHYLTHIO) involves advanced organic chemistry techniques. Researchers have explored multiple pathways to achieve this compound efficiently. One common approach involves the substitution of fluorine atoms onto a benzene ring followed by the introduction of the methylthio group through nucleophilic aromatic substitution or other coupling reactions. Recent studies have focused on optimizing reaction conditions to enhance yield and purity while minimizing environmental impact.

The chemical properties of BENZENE, 1,2,4-TRIFLUORO-3-(METHYLTHIO) are significantly influenced by its substituents. The fluorine atoms contribute to the molecule's electron-withdrawing effects, increasing its reactivity in certain reactions. Meanwhile, the methylthio group introduces electron-donating properties through resonance effects. This balance of electron-withdrawing and donating groups makes the compound versatile in various chemical transformations.

Recent research has highlighted the potential applications of BENZENE, 1,2,4-TRIFLUORO-3-(METHYLTHIO) in materials science. For instance, studies have shown that this compound can serve as a precursor for synthesizing advanced polymers with tailored electronic properties. Its ability to undergo polymerization under specific conditions makes it a valuable building block for creating materials with applications in electronics and optoelectronics.

In addition to its role in materials science, BENZENE, 1,2,4-TRIFLUORO-3-(METHYLTHIO) has also been investigated for its potential in pharmaceutical chemistry. The compound's structure suggests that it could act as a scaffold for developing bioactive molecules with specific pharmacological properties. Researchers are exploring its ability to interact with biological targets such as enzymes and receptors.

The environmental impact of BENZENE, 1,2,4-TRIFLUORO-3-(METHYLTHIO) has also been a topic of recent interest. Studies have examined its biodegradation pathways under various conditions to assess its potential risks to ecosystems. Findings indicate that the compound can undergo microbial degradation under aerobic conditions; however further research is needed to fully understand its environmental fate.

In terms of safety considerations,BENZENE derivatives are generally handled with care due to their volatility and potential health risks when inhaled or ingested. Proper handling procedures should be followed when working with this compound in laboratory or industrial settings.

Overall,BENZENE, 1,2,4-TRIFLUORO-3-(METHYLTHIO) represents an intriguing molecule with diverse applications across multiple disciplines. Its unique combination of substituents provides researchers with opportunities to explore new chemical transformations and develop innovative materials while addressing important environmental and safety considerations.